Cas no 1501659-92-2 (1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1501659-92-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6134973
• PubChem ID: 82600517
• Update Time: 2025-06-14

1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• EN300-1727692
• 1501659-92-2

• Inchi： 1S/C9H12N2O2/c1-6-5-11(2)10-7(6)9(3-4-9)8(12)13/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： MBTYOWDAKBRQBI-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(C)=CN(C)N=2)CC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid

Research Brief on 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS: 1501659-92-2)

1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS: 1501659-92-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole and cyclopropane carboxylic acid moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer research. The growing interest in this molecule is driven by its structural novelty and its ability to interact with specific biological targets, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid. One key area of research involves its role as a modulator of inflammatory pathways. Preliminary in vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its unique chemical structure has been explored for its ability to selectively target enzymes involved in cancer progression, such as kinases and proteases.

The synthesis and optimization of 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid have also been a focal point of recent research. Advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, have been employed to improve the yield and purity of this compound. Researchers have also investigated its physicochemical properties, such as solubility and stability, to enhance its pharmacokinetic profile for potential drug development. These efforts are critical for translating the compound's theoretical potential into practical therapeutic applications.

In conclusion, 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS: 1501659-92-2) represents a promising avenue for future research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a compelling candidate for further exploration. Ongoing studies aim to deepen our understanding of its mechanisms of action and to optimize its therapeutic potential, paving the way for its eventual application in clinical settings.